86-44-2

3-Benzyl-7-hydroxy-4-methyl-2H-chromen-2-one

In Stock

• CAS RN:
• 86-44-2

• Formula:
• C17H14O3

• InChI:
• InChI=1S/C17H14O3/c1-11-14-8-7-13(18)10-16(14)20-17(19)15(11)9-12-5-3-2-4-6-12/h2-8,10,18H,9H2,1H3

• InChIKey:
• IDFOCEQDKOOOER-UHFFFAOYSA-N

• 3-Benzyl-7-hydroxy-4-methyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C17H14O3 and its molecular weight is 266.29 g/mol. The purity is usually 95%.

8-Azabicyclo[5.1.0]octane

In Stock

• CAS RN:
• 286-44-2

• Formula:
• C7H13N

• InChI:
• InChI=1S/C7H13N/c1-2-4-6-7(8-6)5-3-1/h6-8H,1-5H2

• InChIKey:
• YEHCKZHFJYGXMS-UHFFFAOYSA-N

• 8-Azabicyclo[5.1.0]octane is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.18 g/mol. The purity is usually 95%.

Thr-Gly

In Stock

• CAS RN:
• 686-44-2

• Formula:
• C6H12N2O4

• InChI:
• InChI=1S/C6H12N2O4/c1-3(9)5(7)6(12)8-2-4(10)11/h3,5,9H,2,7H2,1H3,(H,8,12)(H,10,11)/t3-,5+/m1/s1

• InChIKey:
• OLIFSFOFKGKIRH-WUJLRWPWSA-N

• Gly-Thr is a dipeptide formed from glycine and L-threonine residues. It has a role as a metabolite.

3H-Pyrrol-2-ol, 3,4-dimethyl-

• CAS RN:
• 89686-44-2

• Formula:
• C6H9NO

• InChI:
• InChI=1S/C6H9NO/c1-4-3-7-6(8)5(4)2/h3,5H,1-2H3,(H,7,8)

• InChIKey:
• VEXOXPZRINVDMD-UHFFFAOYSA-N

• 3H-Pyrrol-2-ol, 3,4-dimethyl- is a useful research compound. Its molecular formula is C6H9NO and its molecular weight is 111.14 g/mol. The purity is usually 95%.

3-Ethylbenzene-1-sulfonyl chloride

In Stock

• CAS RN:
• 34586-44-2

• Formula:
• C8H9ClO2S

• InChI:
• InChI=1S/C8H9ClO2S/c1-2-7-4-3-5-8(6-7)12(9,10)11/h3-6H,2H2,1H3

• InChIKey:
• VIVGANIZOCUFFE-UHFFFAOYSA-N

• 3-Ethylbenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C8H9ClO2S and its molecular weight is 204.67. The purity is usually 95%.

1-(Bromoacetyl)-1,2,3,4-tetrahydroquinoline

• CAS RN:
• 63286-44-2

• Formula:
• C11H12BrNO

• InChI:
• InChI=1S/C11H12BrNO/c12-8-11(14)13-7-3-5-9-4-1-2-6-10(9)13/h1-2,4,6H,3,5,7-8H2

• InChIKey:
• GVRIASYEWWYYBU-UHFFFAOYSA-N

• 1-(Bromoacetyl)-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C11H12BrNO and its molecular weight is 254.12 g/mol. The purity is usually 95%.

Ethyl 4-(2-methylphenyl)-2,4-dioxobutanoate

In Stock

• CAS RN:
• 741286-44-2

• Formula:
• C13H14O4

• InChI:
• InChI=1S/C13H14O4/c1-3-17-13(16)12(15)8-11(14)10-7-5-4-6-9(10)2/h4-7H,3,8H2,1-2H3

• InChIKey:
• YCWBXRFSGIUMMQ-UHFFFAOYSA-N

• Ethyl 4-(2-methylphenyl)-2,4-dioxobutanoate is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.

5-(2-Acetoxybenzoyl)-2-chloropyridine

In Stock

• CAS RN:
• 898786-44-2

• Formula:
• C14H10ClNO3

• InChI:
• InChI=1S/C14H10ClNO3/c1-9(17)19-12-5-3-2-4-11(12)14(18)10-6-7-13(15)16-8-10/h2-8H,1H3

• InChIKey:
• RWVQDEOKLMNDIQ-UHFFFAOYSA-N

• 5-(2-Acetoxybenzoyl)-2-chloropyridine is a useful research compound. Its molecular formula is C14H10ClNO3 and its molecular weight is 275.68 g/mol. The purity is usually 95%.

1-Butyl-2-methylpyridinium hexafluorophosphate; 99%

In Stock

• CAS RN:
• 1268986-44-2

• Formula:
• C10H16F6NP

• InChI:
• InChI=1S/C10H16N.F6P/c1-3-4-8-11-9-6-5-7-10(11)2;1-7(2,3,4,5)6/h5-7,9H,3-4,8H2,1-2H3;/q+1;-1

• InChIKey:
• ZFOMYRUFDQXHHV-UHFFFAOYSA-N

• 1-Butyl-2-methylpyridinium hexafluorophosphate; 99% is a useful research compound. Its molecular formula is C10H16F6NP and its molecular weight is 295.20 g/mol. The purity is usually 95%.

Methyl 2-((3-(isobutylsulfonyl)azetidin-1-yl)sulfonyl)acetate

In Stock

• CAS RN:
• 1797886-44-2

• Formula:
• C10H19NO6S2

• InChI:
• InChI=1S/C10H19NO6S2/c1-8(2)6-18(13,14)9-4-11(5-9)19(15,16)7-10(12)17-3/h8-9H,4-7H2,1-3H3

• InChIKey:
• VODGXJZHSICGBX-UHFFFAOYSA-N

• Methyl 2-((3-(isobutylsulfonyl)azetidin-1-yl)sulfonyl)acetate is a useful research compound. Its molecular formula is C10H19NO6S2 and its molecular weight is 313.38. The purity is usually 95%.

2-Bromo-6-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)pyridine

In Stock

• CAS RN:
• 1187386-44-2

• Formula:
• C10H7BrF3N3

• InChI:
• InChI=1S/C10H7BrF3N3/c1-6-5-7(10(12,13)14)17(16-6)9-4-2-3-8(11)15-9/h2-5H,1H3

• InChIKey:
• ZHJINAMPCVQLHI-UHFFFAOYSA-N

• 2-Bromo-6-(3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)pyridine is a useful research compound. Its molecular formula is C10H7BrF3N3 and its molecular weight is 306.08 g/mol. The purity is usually 95%.

3-(2-Chloro-6-fluoro-benzyloxy)-piperidine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-44-2

• Formula:
• C12H16Cl2FNO

• InChI:
• InChI=1S/C12H15ClFNO.ClH/c13-11-4-1-5-12(14)10(11)8-16-9-3-2-6-15-7-9;/h1,4-5,9,15H,2-3,6-8H2;1H

• InChIKey:
• IMDYMSIGKLSWEA-UHFFFAOYSA-N

• 3-(2-Chloro-6-fluoro-benzyloxy)-piperidine hydrochloride is a useful research compound. Its molecular formula is C12H16Cl2FNO and its molecular weight is 280.16 g/mol. The purity is usually 95%.

4-Chloro-2-({[2-(2-thienyl)ethyl]amino}methyl)phenol

In Stock

• CAS RN:
• 1019486-44-2

• Formula:
• C13H14ClNOS

• InChI:
• InChI=1S/C13H14ClNOS/c14-11-3-4-13(16)10(8-11)9-15-6-5-12-2-1-7-17-12/h1-4,7-8,15-16H,5-6,9H2

• InChIKey:
• FIVNVYWABQFMMR-UHFFFAOYSA-N

• 4-Chloro-2-({[2-(2-thienyl)ethyl]amino}methyl)phenol is a useful research compound. Its molecular formula is C13H14ClNOS and its molecular weight is 267.77 g/mol. The purity is usually 95%.

3-Methoxy-4-(4-methyl-1h-imidazol-1-yl)phenylboronic acid pinacol ester

In Stock

• CAS RN:
• 1145786-44-2

• Formula:
• C17H23BN2O3

• InChI:
• InChI=1S/C17H23BN2O3/c1-12-10-20(11-19-12)14-8-7-13(9-15(14)21-6)18-22-16(2,3)17(4,5)23-18/h7-11H,1-6H3

• InChIKey:
• JVWCTOSCSRAAAH-UHFFFAOYSA-N

• 3-Methoxy-4-(4-methyl-1h-imidazol-1-yl)phenylboronic acid pinacol ester is a useful research compound. Its molecular formula is C17H23BN2O3 and its molecular weight is 314.19. The purity is usually 95%.

N-[2-[[cyano(cyclopropyl)methyl]amino]-2-oxoethyl]-3-methylbenzamide

In Stock

• CAS RN:
• 1645386-44-2

• Formula:
• C15H17N3O2

• InChI:
• InChI=1S/C15H17N3O2/c1-10-3-2-4-12(7-10)15(20)17-9-14(19)18-13(8-16)11-5-6-11/h2-4,7,11,13H,5-6,9H2,1H3,(H,17,20)(H,18,19)

• InChIKey:
• YMWROVKQDDETTD-UHFFFAOYSA-N

• N-[2-[[cyano(cyclopropyl)methyl]amino]-2-oxoethyl]-3-methylbenzamide is a useful research compound. Its molecular formula is C15H17N3O2 and its molecular weight is 271.32. The purity is usually 95%.

(2,4-Dimethoxyphenyl)-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379986-44-2

• Formula:
• C21H26N2O4

• InChI:
• InChI=1S/C21H26N2O4/c1-15-6-4-8-20(22-15)27-14-16-7-5-11-23(13-16)21(24)18-10-9-17(25-2)12-19(18)26-3/h4,6,8-10,12,16H,5,7,11,13-14H2,1-3H3

• InChIKey:
• LBFUNQATDYPLSZ-UHFFFAOYSA-N

• (2,4-Dimethoxyphenyl)-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C21H26N2O4 and its molecular weight is 370.449. The purity is usually 95%.

Protein kinase inhibitors 1

In Stock

• CAS RN:
• 1365986-44-2

• Formula:
• C₁₈H₁₇N₅O₃S

• InChI:
• InChI=1S/C18H17N5O3S/c24-16-13(7-11(9-21-16)8-14-17(25)22-18(26)27-14)12-1-2-15(20-10-12)23-5-3-19-4-6-23/h1-2,7-10,19H,3-6H2,(H,21,24)(H,22,25,26)/b14-8+

• InChIKey:
• YHUKWWWCNSTFHL-RIYZIHGNSA-N

• Protein kinase inhibitors 1 is a novel inhibitor of HIPK2 with an IC50 of 74 nM and Kd of 9.5 nM.